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Compound of Interest

Compound Name: (S)-1-Boc-3-aminopiperidine

Cat. No.: B1299793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The synthesis of enantiomerically pure aminopiperidines, crucial building blocks for many

pharmaceuticals, is a significant challenge in medicinal chemistry. Traditional chemical

methods often involve multiple steps, harsh reaction conditions, and the need for extensive

protecting group strategies. Biocatalysis, utilizing multi-enzyme cascades, offers an elegant

and sustainable alternative, enabling the synthesis of complex chiral aminopiperidines in a

single pot under mild conditions.[1][2][3] This document provides detailed application notes and

protocols for several established multi-enzyme cascades for the synthesis of various

substituted aminopiperidines.

Chemoenzymatic Dearomatization of Pyridines for
Chiral 3- and 3,4-Substituted Piperidines
This approach combines chemical activation with a biocatalytic cascade for the asymmetric

dearomatization of pyridines, yielding stereo-defined 3- and 3,4-substituted piperidines. This

strategy has been successfully applied to the synthesis of key intermediates for the

antipsychotic drugs Preclamol and OSU-6162, as well as the ovarian cancer therapeutic

Niraparib.[4][5]
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Chemical Synthesis

Biocatalytic Cascade

Activated Pyridine Derivative

N-substituted Tetrahydropyridine

Chemical Reduction

Amine Oxidase (e.g., 6-HDNO)

Cyclic Imine Intermediate

Oxidation

Ene-Imine Reductase

Stereo-defined 3- or 3,4-substituted Piperidine

Asymmetric Reduction
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1,5-Diketone

ω-Transaminase (ω-TA)

Aminoketone Intermediate

Stereoselective Monoamination

Δ¹-Piperideine

Spontaneous Cyclization

Diastereoselective Reduction (e.g., H₂, Pd/C or IRED)

2,6-Disubstituted Piperidine

Reduction
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Keto Acid

Carboxylic Acid Reductase (CAR)

Ketoaldehyde

Reduction

ω-Transaminase (ω-TA)

Aminoaldehyde

Transamination

Cyclic Imine

Spontaneous Cyclization

Imine Reductase (IRED)

Substituted Piperidine

Asymmetric Reduction
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N-Cbz-L-ornithinol

Galactose Oxidase (GOase)

Intermediate Aminoaldehyde

Oxidation

Cyclic Imine

Spontaneous Cyclization

Imine Reductase (IRED)

L-3-N-Cbz-aminopiperidine

Asymmetric Reduction
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1-Boc-3-piperidone

Immobilized ω-Transaminase (TA-IMB)

(R)- or (S)-3-amino-1-Boc-piperidine

Asymmetric Amination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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